Cas no 17649-87-5 (3-Buten-2-one, 3-methyl-4,4-bis(methylthio)-)
17649-87-5 structure
Product Name:3-Buten-2-one, 3-methyl-4,4-bis(methylthio)-
CAS No:17649-87-5
MF:C7H12OS2
MW:176.299579620361
CID:1362937
Update Time:2024-08-17
3-Buten-2-one, 3-methyl-4,4-bis(methylthio)- Chemical and Physical Properties
Names and Identifiers
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- 3-Buten-2-one, 3-methyl-4,4-bis(methylthio)-
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- Inchi: 1S/C7H12OS2/c1-5(6(2)8)7(9-3)10-4/h1-4H3
- InChI Key: WIJSCJKBGRMXSE-UHFFFAOYSA-N
- SMILES: CC(=O)/C(/C)=C(\SC)/SC
Computed Properties
- Exact Mass: 176.03306
Experimental Properties
- Density: 1.085±0.06 g/cm3(Predicted)
- Boiling Point: 287.6±35.0 °C(Predicted)
- PSA: 17.07
3-Buten-2-one, 3-methyl-4,4-bis(methylthio)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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